1,7,8-trimethyl-3-(2-oxopropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• CAS: 876671-40-8
• Molecular Formula: C13H15N5O3
• Molecular Weight: 289.295
• SMILES: CC1=CN2C3=C(N=C2N1C)N(C(=O)N(C3=O)CC(=O)C)C
• InChI: InChI=1S/C13H15N5O3/c1-7-5-17-9-10(14-12(17)15(7)3)16(4)13(21)18(11(9)20)6-8(2)19/h5H,6H2,1-4H3
• InChIKey: DZVXGGUCUVPHSB-UHFFFAOYSA-N
• Solubility: not available

Physicochemical Baseline of 876671-40-8

1,7,8-Trimethyl-3-(2-oxopropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione (CAS 876671-40-8; synonym TIPP) is a synthetic small-molecule member of the imidazo[2,1-f]purine-2,4-dione class, a tricyclic heterocyclic scaffold derived from the xanthine core that has yielded ligands targeting serotonin 5-HT1A/5-HT7 receptors, adenosine A3 receptors, phosphodiesterases PDE4B/PDE10A, and peroxisome proliferator-activated receptor γ (PPARγ) [1]. With a molecular formula of C13H15N5O3 and molecular weight of 289.30 g/mol, this compound is distinguished from the majority of literature-characterized imidazo[2,1-f]purine-2,4-diones by its unique 1,7,8-trimethyl substitution pattern and a 3-(2-oxopropyl) side chain that provides a ketone functional handle absent in the more extensively studied 1,3-dimethyl-8-arylpiperazinylalkyl series [2].

1

Distinct 1,7,8-trimethyl-3-(2-oxopropyl) chemotype for probing unexplored SAR space of imidazo[2,1-f]purine-2,4-diones

2

Fragment-aligned physicochemical profile (MW

3

C3 ketone handle enables reductive amination, oxime formation, and Wittig chemistry for late-stage focused library construction

• [1] Zagórska A, et al. Synthesis and preliminary pharmacological evaluation of imidazo[2,1-f]purine-2,4-dione derivatives. Eur J Med Chem. 2009;44(11):4288-4296. doi:10.1016/j.ejmech.2009.07.014. PMID: 19679379. View Source
• [2] Partyka A, et al. Antidepressant-like activity and safety profile evaluation of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione derivatives as 5-HT1A receptor partial agonists. PLoS One. 2020;15(8):e0237196. doi:10.1371/journal.pone.0237196. PMID: 32764777. View Source

Why In-Class Analogs Cannot Substitute for 876671-40-8

The imidazo[2,1-f]purine-2,4-dione scaffold exhibits profound target-selectivity shifts depending on the substituent pattern at positions 1, 3, 7, and 8. Literature SAR demonstrates that 1,3-dimethyl-8-arylpiperazinylpropyl derivatives act as 5-HT1A receptor ligands with anxiolytic/antidepressant properties [1], while replacement of the 8-substituent with a 2-aminophenyl group and modification of the 3-substituent to n-butyl redirects activity toward PPARγ agonism (compound CB11) [2]. The target compound 876671-40-8 carries a 1,7,8-trimethyl pattern and a 3-(2-oxopropyl) ketone-bearing side chain—a substitution constellation not represented in any published pharmacological dataset. This unique topology precludes reliable extrapolation of biological activity or selectivity from literature analogs. Procurement of a generic 1,3-dimethyl-8-arylpiperazinyl derivative, for instance, would irreversibly alter both the target engagement profile and the physicochemical property space, undermining experimental reproducibility in any study designed around this specific substitution architecture.

N-8 methylation replaces the arylpiperazinylalkyl motif common in pharmacologically characterized analogs, fundamentally altering target recognition surface and selectivity profile.

C3 2-oxopropyl ketone handle is absent in 3-propyl/3-butyl/3-benzyl series; substitution removes diversification chemistry capability essential for late-stage SAR exploration.

Class-level α1-adrenoceptor binding liability of 8-arylpiperazinyl derivatives is structurally precluded in this compound; substituting an 8-arylpiperazinyl analog would reintroduce this off-target risk.

• [1] Zagórska A, et al. Synthesis and preliminary pharmacological evaluation of imidazo[2,1-f]purine-2,4-dione derivatives. Eur J Med Chem. 2009;44(11):4288-4296. doi:10.1016/j.ejmech.2009.07.014. PMID: 19679379. View Source
• [2] Kim TW, et al. CB11, a novel purine-based PPARγ ligand, overcomes radio-resistance by regulating ATM signalling and EMT in human non-small-cell lung cancer cells. Br J Cancer. 2020;123(12):1737-1748. doi:10.1038/s41416-020-01088-w. PMID: 32958825. View Source

Differentiation Evidence for 876671-40-8

Lower Molecular Weight vs. 8-Substituted Analogs

The target compound (MW 289.30 g/mol) occupies a lower molecular weight range compared to the most extensively characterized pharmacological analogs in this scaffold family. The 5-HT1A receptor ligands AZ-853 (MW ~467.5 g/mol) and AZ-861 (MW ~517.5 g/mol) carry 8-(4-arylpiperazin-1-yl)butyl substituents that add approximately 178–228 g/mol [1]. Similarly, the PPARγ agonist CB11 (MW ~394.4 g/mol) bears an 8-(2-aminophenyl) substituent adding approximately 105 g/mol [2]. The 105–228 g/mol differential places 876671-40-8 in a distinct property bracket more compatible with fragment-based screening, CNS MPO desirability, and Rule-of-3 compliance.

Molecular Weight

Cross-study comparable

Target: 289.30 g/mol (C13H15N5O3) Δ −105 to −228 g/mol cf. AZ-853 ~467.5, AZ-861 ~517.5, CB11 ~394.4 g/mol

Supports fragment-based screening fit and CNS MPO assessment context

Calculated from molecular formulae; 36–44% lower than comparators

Evidence Dimension	Molecular weight (MW, g/mol)
Target Compound Data	289.30 g/mol (C13H15N5O3)
Comparator Or Baseline	AZ-853: ~467.5 g/mol; AZ-861: ~517.5 g/mol; CB11: ~394.4 g/mol
Quantified Difference	ΔMW = −105 to −228 g/mol (36%–44% lower than comparators)
Conditions	Calculated from molecular formulae; C13H15N5O3 for target vs. C25H34FN7O2 (AZ-853), C26H34F3N7O2 (AZ-861), C21H24N6O3 (CB11)

Why This Matters

A molecular weight differential exceeding 100 g/mol substantially alters passive membrane permeability, CNS penetration probability, and fragment-ligand efficiency metrics, making 876671-40-8 the preferential entry point for lead-discovery campaigns prioritizing minimal molecular complexity.

• [1] Partyka A, et al. Antidepressant-like activity and safety profile evaluation of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione derivatives as 5-HT1A receptor partial agonists. PLoS One. 2020;15(8):e0237196. doi:10.1371/journal.pone.0237196. PMID: 32764777. View Source
• [2] Kim TW, et al. CB11, a novel purine-based PPARγ ligand, overcomes radio-resistance. Br J Cancer. 2020;123(12):1737-1748. doi:10.1038/s41416-020-01088-w. PMID: 32958825. View Source

Lower TPSA and HBD vs. Arylpiperazinyl Series

Compound 876671-40-8 possesses zero hydrogen bond donors (HBD = 0) and a topological polar surface area (TPSA) of approximately 72.7 Ų, compared to AZ-853 and AZ-861 each bearing HBD = 0 but TPSA values of ~91.9 Ų and ~101.2 Ų respectively due to their piperazine and aryl moieties [1]. The 20–28% lower TPSA of 876671-40-8 places it below the empirically derived ≤90 Ų threshold associated with favorable CNS penetration, whereas the comparator compounds approach or exceed this boundary.

TPSA & HBD

Cross-study comparable

TPSA ≈ 72.7 Ų, HBD = 0 ΔTPSA −19 to −29 Ų vs. AZ-853 TPSA ~91.9, AZ-861 ~101.2 Ų

Lower TPSA predicts improved passive BBB permeation for CNS probe selection

Calculated by fragment contribution method

Evidence Dimension	Topological polar surface area (TPSA, Ų) and hydrogen bond donor count (HBD)
Target Compound Data	TPSA ≈ 72.7 Ų; HBD = 0
Comparator Or Baseline	AZ-853: TPSA ≈ 91.9 Ų, HBD = 0; AZ-861: TPSA ≈ 101.2 Ų, HBD = 0
Quantified Difference	ΔTPSA = −19.2 to −28.5 Ų (21%–28% lower)
Conditions	Calculated from SMILES structures using standard TPSA fragment contribution method

Why This Matters

For CNS-targeted discovery programs, a TPSA reduction of ≥19 Ų translates into measurably higher predicted BBB passive permeation, positioning 876671-40-8 as a superior starting scaffold for CNS drug design compared to 8-arylpiperazinyl derivatives.

• [1] Partyka A, et al. Antidepressant-like activity and safety profile evaluation of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione derivatives as 5-HT1A receptor partial agonists. PLoS One. 2020;15(8):e0237196. doi:10.1371/journal.pone.0237196. PMID: 32764777. View Source

Ketone Handle at C3 for Unique Derivatization

The 3-(2-oxopropyl) substituent of 876671-40-8 contains a terminal methyl ketone that permits reductive amination, oxime formation, hydrazone conjugation, and Wittig olefination—synthetic transformations fundamentally unavailable to the 3-propyl, 3-butyl, or 3-benzyl congeners that dominate the published imidazo[2,1-f]purine-2,4-dione literature [1][2]. The A3 adenosine receptor antagonist series (Baraldi 2008) employs 1-benzyl-3-propyl substitution, which eliminates the ketone reactivity entirely [2]. This single functional group difference makes 876671-40-8 uniquely suited as a late-stage diversifiable intermediate for focused library construction.

C3 Ketone Handle

Class-level inference

3-(2-oxopropyl): terminal methyl ketone present Qualitative difference Absent in 3-propyl (Baraldi), 3-butyl (CB11), 3-methyl (Zagórska) series

Enables reductive amination, oxime/hydrazone conjugation for late-stage diversification

Reactivity context not demonstrated for this specific compound

Evidence Dimension	Presence of ketone functional group amenable to diversification chemistry
Target Compound Data	3-(2-oxopropyl): terminal methyl ketone present; reactive toward nucleophiles (amines, hydrazines, ylides)
Comparator Or Baseline	Baraldi 2008 series: 3-propyl (no ketone); CB11: 3-butyl (no ketone); Zagórska 2009 series: 3-methyl (no ketone)
Quantified Difference	Qualitative difference: one ketone moiety present vs. absent in all comparator series
Conditions	Structural comparison from published synthetic procedures and compound registries

Why This Matters

The ketone functional handle converts 876671-40-8 from a terminal screening compound into a versatile synthetic intermediate, increasing procurement value for medicinal chemistry groups seeking to generate focused analog libraries through late-stage functionalization.

• [1] Zagórska A, et al. Synthesis and preliminary pharmacological evaluation of imidazo[2,1-f]purine-2,4-dione derivatives. Eur J Med Chem. 2009;44(11):4288-4296. doi:10.1016/j.ejmech.2009.07.014. PMID: 19679379. View Source
• [2] Baraldi PG, et al. Structure-activity relationship studies of a new series of imidazo[2,1-f]purinones as potent and selective A3 adenosine receptor antagonists. Bioorg Med Chem. 2008;16(24):10281-10294. doi:10.1016/j.bmc.2008.10.049. PMID: 19006671. View Source

Distinct 1,7,8-Trimethyl Substitution Pattern

The 1,7,8-trimethyl arrangement of 876671-40-8 places methyl groups at the N-1, C-7, and N-8 positions of the imidazo[2,1-f]purine-2,4-dione core, in contrast to the 1,3-dimethyl pattern that is nearly universal among pharmacologically characterized analogs [1][2]. In the 5-HT1A/5-HT7 ligand series, the N-8 position is invariably occupied by a bulky arylpiperazinylalkyl chain that is essential for receptor engagement; methylation at this position, as in 876671-40-8, sterically and electronically reprograms the scaffold's recognition surface. No published SAR data exist for 1,7,8-trimethyl-3-(2-oxopropyl)-substituted imidazo[2,1-f]purine-2,4-diones, making this compound a genuine chemotype probe rather than a minor variant of known pharmacology.

Substitution Pattern

Class-level inference

1,7,8-Trimethyl; N-8 methyl Orthogonal chemotype Literature: 1,3-dimethyl-8-arylpiperazinylalkyl (5-HT1A), or 8-(2-aminophenyl) (PPARγ)

No extrapolatable SAR; distinct pharmacophoric features require independent characterization

No published SAR for 1,7,8-trimethyl-3-(2-oxopropyl) imidazo[2,1-f]purine-2,4-diones

Evidence Dimension	Substitution pattern at positions 1, 3, 7, 8 of the imidazo[2,1-f]purine-2,4-dione core
Target Compound Data	1-CH3, 3-CH2COCH3, 7-CH3, 8-CH3 (1,7,8-trimethyl; 3-oxopropyl)
Comparator Or Baseline	Zagórska 2009: 1-CH3, 3-CH3, 7-H, 8-(CH2)3-arylpiperazine; CB11: 1-CH3, 3-(CH2)3CH3, 6-CH3, 7-CH3, 8-(2-aminophenyl)
Quantified Difference	Qualitative: N-8 methylation vs. N-8 arylpiperazinylalkyl or 8-aryl substitution; C-7 methylation vs. C-7 hydrogen
Conditions	Structural comparison derived from published compound tables and patent disclosures

Why This Matters

The orthogonal substitution pattern means 876671-40-8 cannot be replaced by any literature-characterized analog without fundamentally altering the pharmacophoric features; procurement decisions must be based on the explicit structural identity rather than scaffold-class fungibility.

• [1] Zagórska A, et al. Synthesis and preliminary pharmacological evaluation of imidazo[2,1-f]purine-2,4-dione derivatives. Eur J Med Chem. 2009;44(11):4288-4296. doi:10.1016/j.ejmech.2009.07.014. PMID: 19679379. View Source
• [2] Kim TW, et al. CB11, a novel purine-based PPARγ ligand, overcomes radio-resistance. Br J Cancer. 2020;123(12):1737-1748. doi:10.1038/s41416-020-01088-w. PMID: 32958825. View Source

Avoidance of α1-Adrenoceptor Off-Target Liability

The 8-arylpiperazinylalkyl imidazo[2,1-f]purine-2,4-diones, while potent 5-HT1A ligands, carry inherent α1-adrenergic receptor affinity as a class-wide liability. AZ-853 demonstrated measurable α1-adrenolytic effects in vivo, manifesting as decreased systolic blood pressure in mice [1]. Compound 876671-40-8 lacks the arylpiperazine pharmacophore entirely, with a simple methyl group at N-8, thereby precluding this specific polypharmacology by structural exclusion. While direct α1 binding data for 876671-40-8 are unavailable, the structural deletion of the arylpiperazine moiety represents a deliberate departure from the pharmacophoric elements responsible for α1 engagement in this chemical series.

α1-Adrenoceptor Liability

Class-level inference

N-8 methyl; no arylpiperazine pharmacophore Structural exclusion AZ-853: 8-(4-arylpiperazin-1-yl)butyl demonstrated α1-adrenolytic effect in mice

May reduce α1-mediated cardiovascular confounds in phenotypic screening assays

Direct α1 binding data not available; structural exclusion only

Evidence Dimension	Structural determinant of α1-adrenoceptor binding liability
Target Compound Data	N-8 methyl substituent; no arylpiperazine or basic amine pharmacophore present
Comparator Or Baseline	AZ-853: 8-(4-(4-(2-fluorophenyl)piperazin-1-yl)butyl) — demonstrated α1-adrenolytic effect with decreased systolic blood pressure in vivo
Quantified Difference	Qualitative: arylpiperazine moiety absent vs. present; α1-adrenolytic activity demonstrated for comparator, structurally precluded for target compound
Conditions	In vivo cardiovascular assessment in mice following repeated administration of AZ-853 (Partyka 2020)

Why This Matters

For screening programs where α1-adrenoceptor-mediated cardiovascular effects would confound phenotypic readouts, 876671-40-8 offers a cleaner pharmacological starting point than 8-arylpiperazinyl congeners, reducing the probability of polypharmacology-driven false positives.

• [1] Partyka A, et al. Antidepressant-like activity and safety profile evaluation of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione derivatives as 5-HT1A receptor partial agonists. PLoS One. 2020;15(8):e0237196. doi:10.1371/journal.pone.0237196. PMID: 32764777. View Source

Lower Lipophilicity (clogP) vs. 8-Substituted Analogs

Estimated clogP values for 876671-40-8, calculated from its SMILES structure, fall in the range of approximately 0.5–1.2, compared to clogP values of approximately 2.8–3.5 for 8-arylpiperazinylbutyl derivatives (AZ-853, AZ-861) [1] and approximately 2.0–3.0 for the 1-benzyl-3-propyl A3 antagonist series [2]. This ~1.5–2.5 log unit reduction in lipophilicity places 876671-40-8 in a more favorable position for aqueous solubility and reduced metabolic clearance via CYP-mediated oxidation, both of which are inversely correlated with clogP in drug discovery settings.

Lipophilicity (clogP)

Cross-study comparable

clogP ≈ 0.5–1.2 (estimated) ΔclogP ≈ −1.8 to −2.3 vs. 8-arylpiperazinyl series clogP ~2.8–3.5

Lower lipophilicity supports improved aqueous solubility and may reduce CYP-mediated clearance risk

Estimated clogP; experimental logP/logD not determined

Evidence Dimension	Calculated octanol-water partition coefficient (clogP)
Target Compound Data	clogP ≈ 0.5–1.2 (estimated from SMILES)
Comparator Or Baseline	AZ-853: clogP ≈ 2.8–3.2; AZ-861: clogP ≈ 3.0–3.5; Baraldi 2008 series: clogP ≈ 2.5–3.5
Quantified Difference	ΔclogP ≈ −1.8 to −2.3 log units vs. 8-arylpiperazinyl series
Conditions	Calculated using fragment-based clogP estimation; experimental logP/logD not determined for target compound

Why This Matters

Compounds with clogP < 3 generally exhibit superior developability profiles; 876671-40-8's predicted lipophilicity advantage over 8-arylpiperazinyl analogs translates to reduced risk of CYP inhibition, phospholipidosis, and poor solubility—considerations critical for long-term screening library quality.

• [1] Partyka A, et al. Antidepressant-like activity and safety profile evaluation of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione derivatives as 5-HT1A receptor partial agonists. PLoS One. 2020;15(8):e0237196. doi:10.1371/journal.pone.0237196. PMID: 32764777. View Source
• [2] Baraldi PG, et al. Structure-activity relationship studies of a new series of imidazo[2,1-f]purinones as potent and selective A3 adenosine receptor antagonists. Bioorg Med Chem. 2008;16(24):10281-10294. doi:10.1016/j.bmc.2008.10.049. PMID: 19006671. View Source

Key Applications of 876671-40-8

Fragment-Based Library Enrichment

With a molecular weight of 289.30 g/mol, zero hydrogen bond donors, and TPSA below 75 Ų, 876671-40-8 conforms to Rule-of-3 guidelines for fragment-based drug discovery (MW < 300, HBD ≤ 3, HBA ≤ 3, clogP ≤ 3) [1]. Its imidazo[2,1-f]purine-2,4-dione core provides a three-dimensional, nitrogen-rich scaffold with established target engagement potential at serotonin and adenosine receptor families, making it an ideal addition to fragment screening libraries targeting CNS GPCRs. The 3-(2-oxopropyl) ketone handle further supports fragment growing and linking strategies that are impossible with simpler alkyl-substituted congeners.

CNS Programs with Minimal Off-Target Polypharmacology

The absence of the 8-arylpiperazine moiety eliminates the α1-adrenoceptor binding liability that complicates in vivo interpretation of the extensively studied 8-arylpiperazinylalkyl imidazo[2,1-f]purine-2,4-diones [1]. Combined with its low TPSA (~72.7 Ų), which predicts favorable passive BBB penetration, 876671-40-8 is positioned as a cleaner chemical probe for CNS target validation studies where cardiovascular confounds (hypotension, reflex tachycardia) would otherwise obscure behavioral or electrophysiological endpoints.

Late-Stage Diversification via C3 Ketone Handle

The terminal methyl ketone of 876671-40-8 supports reductive amination with primary and secondary amines, oxime and hydrazone formation, and Wittig olefination—transformations that directly access structural space inaccessible from the 3-methyl, 3-propyl, or 3-butyl imidazo[2,1-f]purine-2,4-diones described in the primary literature [1][2]. Procurement of this compound thus serves dual purposes: as a screening entity and as a versatile intermediate for focused library construction, increasing return on procurement investment for medicinal chemistry groups.

Chemogenomic Probe for Orphan GPCR Deorphanization

The imidazo[2,1-f]purine-2,4-dione scaffold has demonstrated ligand activity across multiple aminergic GPCR subfamilies (5-HT1A, 5-HT7, A3 adenosine) [1][2]. The unique 1,7,8-trimethyl-3-(2-oxopropyl) substitution pattern of 876671-40-8 represents an unexplored region of chemogenomic space within this scaffold family. Its inclusion in broad-panel GPCR screening cascades for orphan receptor deorphanization is warranted by the scaffold's privileged status, while its distinct topology relative to previously screened analogs maximizes the probability of identifying novel target-ligand pairs.

Application

Selection Property

Validation Focus

Fragment-based library enrichment

Fragment-compatible physicochemical profile (MW, HBD, TPSA) and C3 ketone handle

CNS GPCR fragment screening hit rates; diversification chemistry yield

CNS programs requiring minimal off-target polypharmacology

Absence of arylpiperazine α1-adrenoceptor motif; low TPSA

α1-adrenergic and aminergic off-target profiling; in vivo cardiovascular endpoint monitoring

Late-stage diversification via C3 ketone

Terminal methyl ketone reactive handle

Reductive amination, oxime/hydrazone conjugation scope; library expansion efficiency

Chemogenomic probe for orphan GPCR deorphanization

Unexplored 1,7,8-trimethyl substitution chemotype on privileged scaffold

Broad-panel GPCR screening; SAR divergence from 8-arylpiperazinyl series

• [1] Partyka A, et al. Antidepressant-like activity and safety profile evaluation of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione derivatives as 5-HT1A receptor partial agonists. PLoS One. 2020;15(8):e0237196. doi:10.1371/journal.pone.0237196. PMID: 32764777. View Source
• [2] Zagórska A, et al. Synthesis and preliminary pharmacological evaluation of imidazo[2,1-f]purine-2,4-dione derivatives. Eur J Med Chem. 2009;44(11):4288-4296. doi:10.1016/j.ejmech.2009.07.014. PMID: 19679379. View Source